Benzoxazole, 2-[4-(2-propenyloxy)phenyl]-

• CAS No.: 100476-56-0
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 2-(4-prop-2-enoxyphenyl)-1,3-benzoxazole
• InChI: InChI=1S/C16H13NO2/c1-2-11-18-13-9-7-12(8-10-13)16-17-14-5-3-4-6-15(14)19-16/h2-10H,1,11H2
• InChI Key: WKEPDKKFBJHBLI-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3O2

Description

Benzoxazole, 2-[4-(2-propenyloxy)phenyl]- is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 ml round bottom flask, equipped with a reflux condenser and an oil bath with a magnetic stirrer was charged with 13.94 g of the above 4-(2-benzoxazolyl)-phenol, 9.7 g of allyl bromide and 17.5 g of anhydrous Na2CO3 in 300 ml of 1-methyl-2-pyrrolidone. A trace of KJ was added. After 5 h hour at 110° C. no starting material could be observed on tlc. The reaction mixture was diluted with ethylacetate and washed with 1n NaOH, water and NaCl solution, dried with Na2SO4, concentrated and recrystallised from hexene to yield 14.3 g (86%) of 2-(4-prop-2-enyloxy-phenyl)-benzoxazole. M.p. 95-96° C., UV (ethanol) 308 nm (26′184).